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An In-Depth Technical Guide to the Physical Properties of 2-Chloro-N,N-
dimethylpropanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the key physical properties of 2-
Chloro-N,N-dimethylpropanamide (CAS No. 10397-68-9), a compound of interest in various

chemical and pharmaceutical research domains. This document will delve into its boiling point

and density, offering not only precise data from authoritative sources but also the underlying

scientific context and practical implications for laboratory and process scale-up operations. A

clear distinction is made from the similarly named but structurally different compound, 2-Chloro-

N,N-dimethylacetamide, to prevent potential data misinterpretation. This guide is intended to

serve as a vital resource for researchers, chemists, and professionals in drug development by

furnishing them with the necessary data and methodologies for the safe and effective handling

and utilization of this compound.

Introduction and Compound Identification
2-Chloro-N,N-dimethylpropanamide is a halogenated amide with the molecular formula

C₅H₁₀ClNO.[1][2][3][4][5] Its structure features a chiral center at the second carbon, to which

the chlorine atom is attached. The presence of the N,N-dimethylamide functional group
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significantly influences its physical and chemical properties, including its polarity, solvency, and

reactivity.

It is critically important to distinguish 2-Chloro-N,N-dimethylpropanamide (CAS: 10397-68-9)

from a related compound, 2-Chloro-N,N-dimethylacetamide (CAS: 2675-89-0).[6][7][8][9] The

latter has a different chemical structure and, consequently, distinct physical properties. This

guide focuses exclusively on the propanamide derivative.

Core Physical Properties
The boiling point and density are fundamental physical constants that dictate the conditions for

handling, purification, and reaction setup. These properties are intrinsic to the molecule's

structure and intermolecular forces.

Quantitative Data Summary
The experimentally determined and predicted physical properties of 2-Chloro-N,N-
dimethylpropanamide are summarized in the table below for quick reference.

Property Value Conditions Source(s)

Boiling Point 180 °C at 760 mmHg [1]

71 °C at 2 Torr [10]

Density 1.065 g/cm³
Not specified (likely at

standard conditions)
[1][10]

Molecular Weight 135.59 g/mol [1][2][3][4]

Molecular Formula C₅H₁₀ClNO [1][2][3][4][5]

Scientific Discussion and Implications
The boiling point of a substance is a critical indicator of its volatility and the strength of its

intermolecular forces. For 2-Chloro-N,N-dimethylpropanamide, the relatively high boiling

point of 180 °C at atmospheric pressure suggests the presence of significant dipole-dipole

interactions, a consequence of the polar amide and carbon-chlorine bonds. The ability to be

distilled at a lower temperature under reduced pressure (71 °C at 2 Torr) is a crucial piece of
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information for purification processes, as it allows for distillation without thermal decomposition,

a common risk with complex organic molecules.[1][10]

The density of 1.065 g/cm³ indicates that 2-Chloro-N,N-dimethylpropanamide is slightly

denser than water.[1][10] This is an important consideration for aqueous workups in chemical

synthesis, as it will form the lower layer in an immiscible mixture with water. This property also

has implications for storage and handling, as well as for calculations involving mass-to-volume

conversions in a laboratory or industrial setting.

Experimental Determination of Physical Properties
To ensure the purity and identity of a chemical batch, in-house verification of its physical

properties is a standard and recommended practice. The following section outlines a validated

protocol for determining the boiling point and density of 2-Chloro-N,N-dimethylpropanamide.

Workflow for Physical Property Verification
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Boiling Point Determination Density Determination

Obtain Sample of
2-Chloro-N,N-dimethylpropanamide

Assess Purity (e.g., GC-MS, NMR)
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Measure Temperature at Distillation Head

Record Boiling Point and Pressure

Compile Final Report

Measure Mass of Known Volume

Calculate Density (ρ = m/V)

Click to download full resolution via product page

Caption: Workflow for the experimental verification of physical properties.

Step-by-Step Protocol for Boiling Point Determination
Apparatus Setup: Assemble a standard distillation apparatus using a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass

joints are properly sealed.
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Sample Preparation: Place a small volume (e.g., 10 mL) of 2-Chloro-N,N-
dimethylpropanamide and a few boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Observe the temperature at the distillation head. The boiling point is the

temperature at which the vapor and liquid are in equilibrium, characterized by a stable

temperature reading during distillation.

Pressure Correction: For distillation under reduced pressure, connect the apparatus to a

vacuum pump and a manometer. Record the stable temperature and the corresponding

pressure. The boiling point at atmospheric pressure can be estimated using a nomograph if

necessary.

Step-by-Step Protocol for Density Determination
Pycnometer Calibration: Clean and dry a pycnometer of a known volume. Weigh the empty

pycnometer. Fill it with deionized water of a known temperature and weigh it again. Calculate

the exact volume of the pycnometer using the density of water at that temperature.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-Chloro-N,N-
dimethylpropanamide and weigh it.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the calibrated volume of the pycnometer.

Safety and Handling Considerations
While this guide focuses on physical properties, it is imperative to handle 2-Chloro-N,N-
dimethylpropanamide with appropriate safety precautions. Based on available safety data,

this compound may be harmful if swallowed and can cause skin and eye irritation.[2] Always

consult the full Safety Data Sheet (SDS) before handling.[11][12][13][14] Use personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, and work in a

well-ventilated area.

Conclusion
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The physical properties of 2-Chloro-N,N-dimethylpropanamide, specifically its boiling point

and density, are fundamental parameters for its effective and safe use in a research and

development setting. This guide has provided a detailed overview of these properties, their

scientific context, and practical methodologies for their verification. By understanding and

applying this information, researchers can handle this compound with greater confidence and

precision in their experimental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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